Cas no 1184983-42-3 (Cyclobenzaprine-d3 Hydrochloride)

• Product Name: Cyclobenzaprine-d3 Hydrochloride
• CAS No: 1184983-42-3
• Molecular Formula: C₂₀H₂₂ClN
• Molecular Weight: 314.866869449615
• CID: 1066250
• PubChem ID: 45038745

Cyclobenzaprine-d3 Hydrochloride Properties

Names and Identifiers

• Cyclobenzaprine-d3?HCl (N-methyl-d3)
• Cyclobenzaprine-d3 Hydrochloride
• 3-(dibenzo[1,2-a:1',2'-e][7]annulen-11-ylidene)-N-methyl-N-(trideuteriomethyl)propan-1-amine,hydrochloride
• Cyclobenzaprine-D3 hydrochloride solution
• PD017533
• Cyclobenzaprine-d3 (hydrochloride)
• 1184983-42-3
• SCHEMBL17812812
• Cyclobenzaprine-D3.HCl, 1mg/ml in Methanol (as free base)
• Cyclobenzaprine-D3.HCl, 0.1mg/ml in Methanol (as free base)
• Cyclobenzaprine-D3 hydrochloride; 1-Propanamine, 3-(5H-dibenzo[a,d]cyclohepten-5-ylidene)-N-methyl-N-(methyl-d3)-, hydrochloride; 3-(5H-Dibenzo[a,d]cyclohepten-5-ylidene)-N-methyl-N-(methyl-d3)-1-propanamine hydrochloride; Cyclobenzaprine-D3 hydrochloride (methyl D3)
• HY-B0740S
• Cyclobenzaprine-d3 HCl (N-methyl-d3)
• CS-0109634
• N-methyl-3-(2-tricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,9,11,13-heptaenylidene)-N-(trideuteriomethyl)propan-1-amine;hydrochloride
• DTXSID00661877
• Cyclobenzaprine-D3.HCl
• F90684
• Cyclobenzaprine-d3 HCl

• InChIKey： VXEAYBOGHINOKW-NIIDSAIPSA-N
• Inchi： InChI=1S/C20H21N.ClH/c1-21(2)15-7-12-20-18-10-5-3-8-16(18)13-14-17-9-4-6-11-19(17)20;/h3-6,8-14H,7,15H2,1-2H3;1H/i1D3;
• SMILES： CN(C)CCC=C1C2=CC=CC=C2C=CC3=CC=CC=C31.Cl

Computed Properties

• Exact Mass: 314.1629076g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 314.1629076g/mol
• Heavy Atom Count: 22
• Complexity: 365
• Isotope Atom Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Flash Point: Fahrenheit: 48.2 ° f
  Celsius: 9 ° c
  
• Color/Form: 100 μg/mL in methanol (as free base)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Dibenzocycloheptenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Dibenzocycloheptenes Dibenzocycloheptenes